Cas no 122252-52-2 (Benzenepropanoic acid, a-acetyl-4-fluoro-b-(2-oxopropyl)-, methylester)

Benzenepropanoic acid, a-acetyl-4-fluoro-b-(2-oxopropyl)-, methylester structure
122252-52-2 structure
Product Name:Benzenepropanoic acid, a-acetyl-4-fluoro-b-(2-oxopropyl)-, methylester
CAS No:122252-52-2
MF:C15H17FO4
MW:280.291488409042
CID:1213742
Update Time:2024-08-03

Benzenepropanoic acid, a-acetyl-4-fluoro-b-(2-oxopropyl)-, methylester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, a-acetyl-4-fluoro-b-(2-oxopropyl)-, methylester
    • Benzenepropanoic acid, α-acetyl-4-fluoro-β-(2-oxopropyl)-, methyl ester
    • Inchi: 1S/C15H17FO4/c1-9(17)8-13(11-4-6-12(16)7-5-11)14(10(2)18)15(19)20-3/h4-7,13-14H,8H2,1-3H3
    • InChI Key: ZOFAHGALVYSGQM-UHFFFAOYSA-N
    • SMILES: C1(C(CC(=O)C)C(C(C)=O)C(OC)=O)=CC=C(F)C=C1

Computed Properties

  • Exact Mass: 367.14203

Experimental Properties

  • Density: 1.163±0.06 g/cm3(Predicted)
  • Boiling Point: 393.3±42.0 °C(Predicted)
  • PSA: 76.07
  • pka: 10.76±0.59(Predicted)
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